5-bromo-1-butyl-3-hydroxy-3-[2-(2-hydroxyphenyl)-2-oxoethyl]-1,3-dihydro-2H-indol-2-one

• Molecular Formula: C20H20BrNO4
• Molecular Weight: 418.3 g/mol
• IUPAC Name: 5-bromo-1-butyl-3-hydroxy-3-[2-(2-hydroxyphenyl)-2-oxoethyl]indol-2-one
• InChI: InChI=1S/C20H20BrNO4/c1-2-3-10-22-16-9-8-13(21)11-15(16)20(26,19(22)25)12-18(24)14-6-4-5-7-17(14)23/h4-9,11,23,26H,2-3,10,12H2,1H3
• InChI Key: JRUXICTUJPRUER-UHFFFAOYSA-N
• SMILES: CCCCN1C2=C(C=C(C=C2)Br)C(C1=O)(CC(=O)C3=CC=CC=C3O)O

Description

5-bromo-1-butyl-3-hydroxy-3-[2-(2-hydroxyphenyl)-2-oxoethyl]-1,3-dihydro-2H-indol-2-one is a synthetic compound that belongs to the family of indoline-2-one derivatives. It has been extensively studied for its potential applications in scientific research, particularly in the field of medicinal chemistry.

Mechanism of Action

The mechanism of action of 5-bromo-1-butyl-3-hydroxy-3-[2-(2-hydroxyphenyl)-2-oxoethyl]-1,3-dihydro-2H-indol-2-one is not fully understood. However, it has been suggested that the compound may act by inhibiting certain enzymes or signaling pathways involved in the regulation of cellular processes, such as cell proliferation, differentiation, and apoptosis.
Biochemical and Physiological Effects:
Studies have shown that 5-bromo-1-butyl-3-hydroxy-3-[2-(2-hydroxyphenyl)-2-oxoethyl]-1,3-dihydro-2H-indol-2-one can modulate various biochemical and physiological processes in cells and tissues. For example, it has been shown to inhibit the production of inflammatory mediators such as prostaglandins and cytokines, which are involved in the pathogenesis of various inflammatory diseases. It has also been shown to induce cell cycle arrest and apoptosis in cancer cells, thereby exerting an anticancer effect.

Advantages and Limitations for Lab Experiments

One of the advantages of using 5-bromo-1-butyl-3-hydroxy-3-[2-(2-hydroxyphenyl)-2-oxoethyl]-1,3-dihydro-2H-indol-2-one in lab experiments is its high potency and selectivity towards certain biological targets. This allows for more precise and specific modulation of cellular processes, which can be useful for studying the underlying mechanisms of various diseases. However, one of the limitations of using this compound is its potential toxicity and side effects, which may limit its use in certain experimental settings.

Future Directions

There are several future directions for the study of 5-bromo-1-butyl-3-hydroxy-3-[2-(2-hydroxyphenyl)-2-oxoethyl]-1,3-dihydro-2H-indol-2-one. One area of interest is the development of more potent and selective analogs of this compound for use in drug discovery and development. Another area of interest is the investigation of the compound's potential applications in the treatment of various diseases, such as cancer, inflammation, and viral infections. Additionally, the elucidation of the compound's mechanism of action and its interactions with biological targets may provide insights into the underlying pathophysiology of various diseases.

Synthesis Methods

The synthesis of 5-bromo-1-butyl-3-hydroxy-3-[2-(2-hydroxyphenyl)-2-oxoethyl]-1,3-dihydro-2H-indol-2-one involves the reaction of 5-bromo-1-butyl-3-hydroxyindolin-2-one with 2-hydroxyphenylacetic acid in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP). The resulting compound is a white to off-white solid with a melting point of 148-151°C.

Scientific Research Applications

5-bromo-1-butyl-3-hydroxy-3-[2-(2-hydroxyphenyl)-2-oxoethyl]-1,3-dihydro-2H-indol-2-one has been studied for its potential applications in various scientific research fields, including medicinal chemistry, pharmacology, and biochemistry. It has been shown to exhibit a wide range of biological activities, such as anti-inflammatory, anticancer, and antiviral effects.